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Compound of Interest

Compound Name: Fluphenazine dimaleate

Cat. No.: B1673471 Get Quote

This document provides essential safety and logistical information for the proper disposal of

fluphenazine dimaleate in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety, environmental protection, and regulatory compliance. Fluphenazine is

classified as a hazardous drug and must be managed accordingly.[1][2][3]

Hazard Profile and Safety Overview
Fluphenazine and its salts are potent antipsychotic compounds that present significant health

risks.[4] The toxicological properties necessitate careful handling and disposal to prevent

occupational exposure and environmental contamination.[5][6] All waste containing

fluphenazine dimaleate, including pure chemical, contaminated labware, and personal

protective equipment (PPE), must be treated as hazardous waste.

Key Hazard Information for Fluphenazine Salts:
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Hazard Category Description Source(s)

Acute Toxicity (Oral) Toxic if swallowed. [5][7]

Acute Toxicity (Inhalation) Fatal if inhaled. [5]

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.

[5]

Specific Target Organ Toxicity

Causes damage to organs

through single or repeated

exposure.

[5]

Skin and Eye Damage

Causes serious eye damage

and skin irritation. May cause

an allergic skin reaction.

[5][8]

Environmental Hazard

Extremely hazardous to water.

Product should not be allowed

to reach ground water, water

courses, or sewage systems.

[5][9]

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of fluphenazine
dimaleate waste from a laboratory setting. This process should be incorporated into your

laboratory's standard operating procedures (SOPs) and chemical hygiene plan.

Personnel Safety and PPE:

Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate PPE:

Gloves: Two pairs of chemotherapy-rated nitrile gloves.

Eye Protection: Chemical splash goggles.

Lab Coat: A disposable or dedicated lab coat.
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Respiratory Protection: A NIOSH-approved respirator is necessary if handling powders or

creating aerosols.[8] Work should be performed in a chemical fume hood.[6]

Step 1: Waste Characterization and Segregation

Properly identifying and segregating waste streams at the point of generation is the most

critical step.

Bulk Chemical Waste: This includes expired or unused fluphenazine dimaleate powder,

and concentrated stock solutions.

Action: Collect in a dedicated, sealed, and properly labeled hazardous waste container. Do

not mix with other waste streams.

Acutely Contaminated Waste: This includes items heavily contaminated with the pure

compound or concentrated solutions, such as weigh boats, spatulas, and primary containers.

Action: Place these items in a sealed, puncture-proof hazardous waste container labeled

"Acutely Hazardous Pharmaceutical Waste."

Trace Contaminated Waste: This includes items with minimal contamination, such as

serological pipettes, pipette tips, and contaminated gloves or bench paper.

Action: Collect in a separate, sealed hazardous waste container. While contamination is

minimal, these items must not be disposed of in regular or biohazardous trash.

Step 2: Waste Container Management

Container Selection: Use only compatible, leak-proof containers provided by your institution's

Environmental Health & Safety (EHS) department.

Labeling: All containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Fluphenazine Dimaleate"), and the specific hazard characteristics (e.g.,

"Toxic," "Reproductive Hazard").

Storage: Keep waste containers sealed at all times, except when adding waste. Store in a

designated Satellite Accumulation Area (SAA) that is secure and clearly marked.
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Step 3: Spill and Decontamination Procedures

Accidental spills must be managed immediately to prevent exposure and spread.

Containment: Cordon off the area. For powders, gently cover with a damp paper towel to

prevent aerosolization. For liquids, surround the spill with absorbent material.

Cleanup:

Wearing full PPE, absorb the spill with an inert material (e.g., diatomite, universal binders).

Carefully sweep or scoop the absorbed material and contaminated debris into a

designated hazardous waste container.[6]

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol or

another appropriate solvent.

All materials used for cleanup (absorbent, wipes, contaminated PPE) must be disposed of

as hazardous waste.

Step 4: Final Disposal and Removal

Regulatory Compliance: The final disposal of fluphenazine dimaleate must be conducted in

accordance with all local, state, and federal regulations.[8] This typically involves incineration

at an approved hazardous waste disposal facility.[7] Never dispose of fluphenazine
dimaleate down the drain or in the regular trash.[6][9]

Waste Pickup: Contact your institution's EHS department to schedule a pickup for the full

waste containers. Do not allow waste to accumulate beyond the limits specified for your

SAA.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of fluphenazine dimaleate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of fluphenazine dimaleate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

